Cas no 2228017-67-0 (3-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-4,4,4-trifluorobutanoic acid)

3-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-4,4,4-trifluorobutanoic acid is a chiral bicyclic compound featuring a tert-butoxycarbonyl (Boc)-protected amine and a trifluorobutanoic acid moiety. Its rigid azabicyclo[2.1.1]hexane scaffold enhances stereochemical stability, making it valuable for asymmetric synthesis and medicinal chemistry applications. The Boc group provides selective deprotection flexibility, while the trifluoromethyl substituent imparts metabolic resistance and lipophilicity, beneficial for drug design. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting CNS or enzyme inhibition. Its well-defined stereochemistry ensures reproducibility in complex transformations, supporting research in peptidomimetics and fluorinated pharmacophores.
3-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-4,4,4-trifluorobutanoic acid structure
2228017-67-0 structure
Product Name:3-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-4,4,4-trifluorobutanoic acid
CAS No:2228017-67-0
MF:C14H20F3NO4
MW:323.308115005493
CID:6529309
PubChem ID:165640969
Update Time:2025-06-10

3-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-4,4,4-trifluorobutanoic acid
    • EN300-1885496
    • 2228017-67-0
    • 3-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-4,4,4-trifluorobutanoic acid
    • Inchi: 1S/C14H20F3NO4/c1-13(2,3)22-12(21)18-6-7-4-9(18)11(7)8(5-10(19)20)14(15,16)17/h7-9,11H,4-6H2,1-3H3,(H,19,20)/t7-,8?,9-,11?/m0/s1
    • InChI Key: BSGAMZXNBDYYDN-MKOUOCNOSA-N
    • SMILES: FC(C(CC(=O)O)C1[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 323.13444261g/mol
  • Monoisotopic Mass: 323.13444261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.8Ų

3-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-4,4,4-trifluorobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1885496-0.05g
3-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-4,4,4-trifluorobutanoic acid
2228017-67-0
0.05g
$1866.0 2023-09-18
Enamine
EN300-1885496-0.1g
3-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-4,4,4-trifluorobutanoic acid
2228017-67-0
0.1g
$1955.0 2023-09-18
Enamine
EN300-1885496-0.25g
3-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-4,4,4-trifluorobutanoic acid
2228017-67-0
0.25g
$2044.0 2023-09-18
Enamine
EN300-1885496-0.5g
3-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-4,4,4-trifluorobutanoic acid
2228017-67-0
0.5g
$2132.0 2023-09-18
Enamine
EN300-1885496-1.0g
3-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-4,4,4-trifluorobutanoic acid
2228017-67-0
1g
$2221.0 2023-06-02
Enamine
EN300-1885496-2.5g
3-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-4,4,4-trifluorobutanoic acid
2228017-67-0
2.5g
$4355.0 2023-09-18
Enamine
EN300-1885496-5.0g
3-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-4,4,4-trifluorobutanoic acid
2228017-67-0
5g
$6441.0 2023-06-02
Enamine
EN300-1885496-10.0g
3-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-4,4,4-trifluorobutanoic acid
2228017-67-0
10g
$9550.0 2023-06-02
Enamine
EN300-1885496-1g
3-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-4,4,4-trifluorobutanoic acid
2228017-67-0
1g
$2221.0 2023-09-18
Enamine
EN300-1885496-5g
3-[(1S,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-5-yl]-4,4,4-trifluorobutanoic acid
2228017-67-0
5g
$6441.0 2023-09-18

Additional information on 3-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo2.1.1hexan-5-yl-4,4,4-trifluorobutanoic acid

Comprehensive Overview of 3-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-4,4,4-trifluorobutanoic acid (CAS No. 2228017-67-0)

In the realm of pharmaceutical intermediates and specialty chemicals, 3-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-4,4,4-trifluorobutanoic acid (CAS No. 2228017-67-0) stands out as a compound of significant interest. This molecule, characterized by its unique bicyclic structure and trifluoromethyl group, has garnered attention for its potential applications in drug discovery and development. Researchers and industry professionals are increasingly exploring its utility in the synthesis of novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases.

The structural complexity of 3-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-4,4,4-trifluorobutanoic acid makes it a valuable building block in organic synthesis. The presence of the tert-butoxycarbonyl (Boc) protecting group enhances its stability during chemical reactions, while the trifluorobutanoic acid moiety introduces unique electronic properties that can influence the pharmacokinetics of derived compounds. These features align with current trends in medicinal chemistry, where fluorinated compounds are prized for their ability to improve drug bioavailability and metabolic stability.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like 2228017-67-0. Machine learning models are now being trained to predict the biological activity of such molecules, accelerating the identification of promising candidates for preclinical studies. This synergy between synthetic chemistry and computational tools is reshaping the pharmaceutical landscape, making 3-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-4,4,4-trifluorobutanoic acid a focal point for innovation.

From a synthetic perspective, the preparation of CAS No. 2228017-67-0 involves multi-step organic transformations, often requiring precise control over stereochemistry. The azabicyclo[2.1.1]hexane core presents both challenges and opportunities for chemists, as its rigid structure can confer conformational constraints to target molecules. This attribute is particularly valuable in the design of GPCR-targeted therapies, where molecular shape plays a critical role in receptor binding.

Environmental considerations are also shaping the discourse around specialty chemicals like 3-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-4,4,4-trifluorobutanoic acid. The pharmaceutical industry is under increasing pressure to adopt green chemistry principles, prompting researchers to develop more sustainable synthetic routes for such compounds. This includes exploring biocatalytic methods and flow chemistry techniques that can reduce waste and energy consumption.

The analytical characterization of 2228017-67-0 typically employs advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods are essential for verifying the compound's purity and structural integrity, especially given the growing regulatory emphasis on quality by design (QbD) in pharmaceutical manufacturing. Proper characterization also facilitates the compound's use in structure-activity relationship (SAR) studies, where subtle modifications can lead to significant changes in biological activity.

Looking ahead, the demand for sophisticated intermediates like 3-(1S,4R)-2-(tert-butoxy)carbonyl-2-azabicyclo[2.1.1]hexan-5-yl-4,4,4-trifluorobutanoic acid is expected to grow, driven by the expanding pipeline of targeted therapies and personalized medicine approaches. Its combination of structural features makes it particularly relevant for addressing unmet medical needs in areas such as neurodegenerative diseases and rare genetic disorders. As research continues to uncover new applications for this versatile compound, its role in advancing human health is likely to become even more pronounced.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.